Cas no 2138163-33-2 (ethyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoate)

• Product Name: ethyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoate
• CAS No: 2138163-33-2
• MF: C₁₀H₁₆N₂O₄S
• MW: 260.310041427612
• CID: 6172079
• PubChem ID: 165472250
• Update Time: 2025-06-16

ethyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoate
• 2138163-33-2
• EN300-1114840

• Inchi： 1S/C10H16N2O4S/c1-4-9(10(13)16-5-2)12-7-8(6-11-12)17(3,14)15/h6-7,9H,4-5H2,1-3H3
• InChI Key： DZCWNNNDCCUVBA-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C(C(=O)OCC)CC)(=O)=O

Computed Properties

• Exact Mass: 260.08307817g/mol
• Monoisotopic Mass: 260.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.6Ų

Additional information on ethyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoate

Research Brief on Ethyl 2-(4-Methanesulfonyl-1H-Pyrazol-1-yl)Butanoate (CAS: 2138163-33-2)

Ethyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoate (CAS: 2138163-33-2) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole core and methanesulfonyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of ethyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoate involves a multi-step process that includes the introduction of the methanesulfonyl group onto the pyrazole ring, followed by esterification. Researchers have optimized this process to achieve high yields and purity, making it feasible for large-scale production. The compound's structural features, including its sulfonyl group, contribute to its bioactivity and stability, which are critical for its pharmacological applications.

Recent pharmacological studies have explored the compound's mechanism of action and its potential as an anti-inflammatory and anticancer agent. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). Additionally, preliminary data suggest that it may induce apoptosis in certain cancer cell lines, highlighting its potential as a chemotherapeutic agent. These findings are supported by molecular docking studies, which indicate strong binding affinity to target proteins.

Despite these promising results, further research is needed to fully elucidate the compound's pharmacokinetics and toxicological profile. Current studies are focused on optimizing its bioavailability and reducing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical trials.

In conclusion, ethyl 2-(4-methanesulfonyl-1H-pyrazol-1-yl)butanoate represents a promising candidate for drug development, with potential applications in inflammation and oncology. Its unique chemical structure and bioactivity warrant further investigation to unlock its full therapeutic potential. This research brief highlights the current state of knowledge and underscores the need for continued exploration in this area.